Cas no 2589-73-3 (4-Octanoylphenol)

4-Octanoylphenol structure
4-Octanoylphenol structure
Product Name:4-Octanoylphenol
CAS No:2589-73-3
MF:C14H20O2
MW:220.307404518127
MDL:MFCD00082694
CID:84403
PubChem ID:75767
Update Time:2025-04-18

4-Octanoylphenol Chemical and Physical Properties

Names and Identifiers

    • 1-(4-hydroxyphenyl)octan-1-one
    • 4-Hydroxyoctanophenone
    • Heptyl 4-hydroxyphenyl ketone
    • 1-(2-Hydroxy-phenyl)-octanon-(1)
    • 1-(4-hydroxyphenyl)-1-octanon
    • 1-(4-HYDROXYPHENYL)-1-OCTANONE
    • 1-(4-Hydroxy-phenyl)-octan-1-on
    • 1-(4-hydroxyphenyl)octanone
    • 4-Octanoylphenol
    • Octanophenone,4'-hydroxy
    • CHEMBL213038
    • NSC70991
    • Octanophenone, 4'-hydroxy-
    • 4'-Hydroxyoctanophenone
    • SCHEMBL2720252
    • 1-(4-Hydroxyphenyl)-1-octanone, AldrichCPR
    • NSC 70991
    • 1-Octanone, 1-(4-hydroxyphenyl)-
    • 2589-73-3
    • AI3-14815
    • UNII-E2E77Z6DUK
    • NS00027988
    • FT-0618728
    • 1-(4-Hydroxyphenyl)-1-octanone #
    • AKOS001116779
    • 1-[4-hydroxyphenyl]octan-1-one
    • AN-651/13156650
    • E2E77Z6DUK
    • AB01330974-02
    • CS-0065679
    • MFCD00082694
    • NSC-70991
    • EINECS 219-979-2
    • 1-[4-Hydroxyphenyl]-1-octanone
    • DTXSID1062542
    • EN300-18782
    • Z90124786
    • NCGC00339067-01
    • BDBM50189956
    • 1-(4-Hydroxyphenyl)-1-octanone; 1-(4-Hydroxyphenyl)octan-1-one
    • DTXCID3037410
    • MDL: MFCD00082694
    • Inchi: 1S/C14H20O2/c1-2-3-4-5-6-7-14(16)12-8-10-13(15)11-9-12/h8-11,15H,2-7H2,1H3
    • InChI Key: GPDYSJOGSNWMDZ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)O)CCCCCCC
    • BRN: 1954746

Computed Properties

  • Exact Mass: 220.14600
  • Monoisotopic Mass: 220.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Not available
  • Density: 1.008
  • Melting Point: 59-61°C
  • Boiling Point: 365.3°Cat760mmHg
  • Flash Point: 155.8°C
  • Refractive Index: 1.515
  • PSA: 37.30000
  • LogP: 3.93540
  • Solubility: Not available

4-Octanoylphenol Security Information

  • Signal Word:Warning
  • Hazard Category Code: 36/37/38-22
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xn
  • Safety Term:S26;S36
  • Risk Phrases:R36/37/38
  • TSCA:Yes
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

4-Octanoylphenol Customs Data

  • HS CODE:2914501900
  • Customs Data:

    China Customs Code:

    2914501900

    Overview:

    2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

4-Octanoylphenol Pricemore >>

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abcr
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